Cas no 2171960-76-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-hydroxypyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-hydroxypyrrolidine-3-carboxylic acid
• CAS No: 2171960-76-0
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6052201
• PubChem ID: 165534791
• Update Time: 2025-10-13

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-hydroxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-hydroxypyrrolidine-3-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-3-hydroxypyrrolidine-3-carboxylic acid
• EN300-1513399
• 2171960-76-0

• Inchi： 1S/C23H24N2O6/c26-20(25-12-10-23(30,14-25)21(27)28)9-11-24-22(29)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19,30H,9-14H2,(H,24,29)(H,27,28)
• InChI Key： ATTOQHAJXQBERQ-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 116Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-hydroxypyrrolidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS No. 2171960-76-0)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-hydroxypyrrolidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171960-76-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core appended with functional groups that enhance its potential biological activity. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amino-propanoyl side chain suggests a high degree of molecular complexity, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural design of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-hydroxypyrrolidine-3-carboxylic acid is meticulously crafted to interact with biological targets in a highly specific manner. The fluoren-9-ylmethoxycarbonyl group, often abbreviated as Fmoc, is a protective group commonly used in peptide synthesis but also serves as a pharmacophore in certain drug candidates due to its ability to modulate solubility and metabolic stability. The amino-propanoyl moiety introduces a flexible aliphatic chain that can influence the compound's binding affinity and pharmacokinetic properties. Additionally, the hydroxypyrrolidine core is known for its role in stabilizing the three-dimensional conformation of bioactive molecules, thereby enhancing their interactions with biological receptors.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-hydroxypyrrolidine-3-carboxylic acid make it a promising candidate for further investigation in this context. Specifically, the compound's ability to modulate the activity of enzymes such as kinases and proteases has been explored in preclinical studies. These enzymes are often aberrantly expressed or mutated in disease states, making them attractive targets for therapeutic intervention.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how this molecule interacts with specific protein targets at the atomic level. This approach has been instrumental in accelerating the discovery of novel drug candidates by allowing for rapid assessment of molecular interactions without the need for extensive experimental screening.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-hydroxypyrrolidine-3-carboxylic acid presents several challenges due to its complex architecture. Multi-step synthetic routes are typically employed, involving techniques such as peptide coupling reactions, protecting group chemistry, and ring-closing metathesis. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. These efforts are critical for obtaining high-quality material that can be used in subsequent biological evaluations.

In terms of biological activity, preliminary studies have suggested that 1-3-(({(9H-fluoren)-9-ylmethoxycarbonyl})amino)propanoyl)-3-hydroxypyrrlidine)-3-carboxylic acid exhibits inhibitory effects on certain enzymes linked to disease pathways. For instance, it has shown promise in inhibiting cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and have been implicated in cancer progression. Additionally, its interaction with other targets such as serine/threonine kinases has been explored, providing insights into its potential therapeutic utility.

The pharmacokinetic profile of this compound is another area of active investigation. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of its clinical efficacy. Computational modeling techniques have been employed to predict these properties based on the compound's structure. By identifying key structural features that influence pharmacokinetics, researchers can optimize the molecule to enhance its overall drug-like characteristics.

Recent advances in analytical chemistry have enabled more precise characterization of 1-({((9H-fluorenylmethoxy)carbonyl})amino)-propanoyl)-{pyrrolidin{-2}-yl}{carbonyloxy}-acetic acid} (CAS No: 2171960_76_0) using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the compound's molecular structure and purity, which are essential for ensuring consistency in experimental studies. High-resolution NMR spectroscopy has been particularly useful in confirming the stereochemistry of functional groups within the molecule.

The role of computational biology in understanding the mechanism of action of 1-({((9H-fluorenylmethoxy)carbonyl})amino)-propanoylacetyl}-{pyrrolidin{-2}-yl}{carboxyloxy}-acetic acid (CAS No: 2171960_76_0) cannot be overstated. Molecular dynamics simulations have been used to study how this compound binds to its target proteins over time, providing dynamic insights into binding affinities and interaction energies. These simulations help refine initial hypotheses generated from static docking studies and guide further optimization efforts.

In conclusion,1-({((9H-fluorenylmethoxy)carbonyl})amino)-propanoylacetyl}-{pyrrolidin{-2}-yl}{carboxyloxy}-acetic acid (CAS No: 2171960_76_0) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activity. Ongoing research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, which may lead to novel therapeutic applications in various diseases. As our understanding of molecular interactions evolves,this compound will remain at forefrontof drug discovery efforts aimed at improving human health outcomes.